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Compound of Interest

Compound Name: Pigment Yellow 147

Cat. No.: B1581575

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Yellow 147 (C.l. 60645; CAS 4118-16-5) is a high-performance anthraquinone
pigment known for its excellent heat stability, lightfastness, and vibrant yellow hue.[1][2] These
properties make it a valuable colorant in a wide range of applications, including plastics, fibers,
and coatings.[1][2][3] In research and development, particularly in fields like drug delivery
systems, material science, and formulation chemistry, a thorough understanding of a pigment's
solubility in various organic solvents is critical. Solubility data informs solvent selection for
processing, purification, and the preparation of stable dispersions, and it is a key parameter in
predicting the pigment's behavior in a given matrix.

This technical guide provides a summary of the currently available solubility data for Pigment
Yellow 147 and presents a detailed experimental protocol for determining its solubility in
organic solvents.

Solubility Data for Pigment Yellow 147

Comprehensive quantitative solubility data for Pigment Yellow 147 in a wide array of organic
solvents is not readily available in published literature. The following table summarizes the
existing qualitative and limited quantitative data.
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Quantitative Value

Solvent Chemical Class Solubility
(at 23 °C)

N,N-
Dimethylformamide Amide Very Soluble[4] Not Available
(DMF)
Methanol Alcohol Soluble[4] Not Available
Glacial Acetic Acid Carboxylic Acid Sparingly Soluble[4] Not Available

Very Slightly )
Chloroform Halogenated Alkane Not Available

Soluble[4]

) Practically Insoluble[2]

Water Protic <10 pg/L[5]

[4]

Note: The qualitative descriptions are based on manufacturer technical data sheets and may
not represent standardized solubility testing.

The lack of specific quantitative data highlights the necessity for a standardized experimental
approach to determine the solubility of Pigment Yellow 147 in solvents relevant to specific
research or development applications.

Experimental Protocol for Quantitative Solubility
Determination

The following protocol is a comprehensive methodology for determining the quantitative
solubility of Pigment Yellow 147 in organic solvents. This protocol is based on established
principles of solubility testing for pigments and can be adapted for various laboratory settings.

Principle

A saturated solution of Pigment Yellow 147 is prepared in the target organic solvent at a
controlled temperature. The undissolved pigment is then separated from the saturated solution
by filtration. The concentration of the dissolved pigment in the clear filtrate is determined using
a suitable analytical method, such as gravimetric analysis or UV-Vis spectrophotometry.
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Materials and Equipment

Pigment Yellow 147 powder

Selected organic solvents (analytical grade)

Volumetric flasks

Erlenmeyer flasks with stoppers

Analytical balance (£ 0.0001 g)

Constant temperature water bath or incubator

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.2 um PTFE)

Glass syringes

Pipettes

Oven or vacuum oven

UV-Vis spectrophotometer and cuvettes (for spectrophotometric method)

Experimental Procedure

Step 1: Preparation of a Saturated Solution

» Accurately weigh an excess amount of Pigment Yellow 147 (e.g., 0.1 g) and transfer it to an

Erlenmeyer flask.

e Add a known volume of the selected organic solvent (e.g., 20 mL) to the flask.

o Stopper the flask and place it in a constant temperature bath set to the desired temperature

(e.g., 25 °C).
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 Stir the mixture vigorously using a magnetic stirrer for a predetermined equilibration time
(e.g., 24 hours) to ensure the solution reaches saturation.

Step 2: Separation of Undissolved Pigment

After the equilibration period, allow the mixture to stand undisturbed in the constant
temperature bath for at least 2 hours to allow the excess solid to settle.

Carefully draw the supernatant (the clear, saturated solution) into a glass syringe.

Attach a syringe filter to the syringe and filter the solution into a clean, dry, pre-weighed
container (for the gravimetric method) or a volumetric flask (for the spectrophotometric
method). This step removes any remaining suspended patrticles.

Step 3: Quantification of Dissolved Pigment
Method A: Gravimetric Analysis
Accurately weigh the container with the clear filtrate.

Evaporate the solvent from the filtrate using a gentle stream of nitrogen or by placing it in an
oven at a temperature below the boiling point of the solvent and the decomposition
temperature of the pigment.

Once the solvent is completely evaporated, place the container in a vacuum oven at a
suitable temperature to remove any residual solvent until a constant weight is achieved.

Weigh the container with the dried pigment residue.
Calculate the solubility (S) in g/L using the following equation:
S (g/L) = (Weight of residue (g) / Volume of filtrate (L))
Method B: UV-Vis Spectrophotometry

o Prepare a series of standard solutions of Pigment Yellow 147 of known concentrations in
the same solvent.
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e Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) for Pigment Yellow 147.

e Plot a calibration curve of absorbance versus concentration.

 Dilute the filtered saturated solution with a known volume of the solvent to bring the
absorbance within the linear range of the calibration curve.

e Measure the absorbance of the diluted sample.

o Determine the concentration of the diluted sample from the calibration curve and calculate
the concentration of the original saturated solution, accounting for the dilution factor.

Safety Precautions

o Work in a well-ventilated area or a fume hood, especially when using volatile organic
solvents.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Consult the Safety Data Sheet (SDS) for Pigment Yellow 147 and all solvents used for
specific handling and disposal instructions.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of Pigment Yellow 147.
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Workflow for Determining Pigment Solubility
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Caption: Workflow for the quantitative determination of Pigment Yellow 147 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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